Cas no 2171441-29-3 ((2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid)

(2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, a methoxy moiety, and a hydroxylated side chain. This compound is primarily utilized in peptide synthesis, where the Fmoc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The methoxy and hydroxy substituents enhance solubility and provide additional handles for further functionalization. Its stereospecific (2S) configuration ensures compatibility with chiral peptide sequences. The compound is particularly valuable in solid-phase peptide synthesis (SPPS), offering high purity and stability under standard coupling conditions. Its structural features make it suitable for constructing complex peptidomimetics and bioactive peptides.
(2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid structure
2171441-29-3 structure
Product Name:(2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid
CAS No:2171441-29-3
MF:C24H28N2O7
MW:456.488327026367
CID:6118644
PubChem ID:165816160
Update Time:2025-06-27

(2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid
    • 2171441-29-3
    • EN300-1543336
    • (2S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]-2-hydroxybutanoic acid
    • Inchi: 1S/C24H28N2O7/c1-32-21(22(28)25-12-10-20(27)23(29)30)11-13-26-24(31)33-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-21,27H,10-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)/t20-,21?/m0/s1
    • InChI Key: RLRMBMSBHCHQCQ-BGERDNNASA-N
    • SMILES: O(C(NCCC(C(NCC[C@@H](C(=O)O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 456.18965124g/mol
  • Monoisotopic Mass: 456.18965124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 134Ų

(2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid Pricemore >>

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Additional information on (2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid

Introduction to (2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid (CAS No. 2171441-29-3)

(2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid (CAS No. 2171441-29-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and proteins due to their excellent protecting group properties.

The structure of (2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid features a unique combination of functional groups, including an Fmoc protecting group, a methoxy substituent, and a hydroxy group. These functional groups contribute to the compound's high reactivity and selectivity in various chemical reactions, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of (2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that this compound could serve as a lead molecule for the design of new drugs targeting inflammatory diseases and cancer.

The synthesis of (2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid typically involves multi-step procedures, including the protection of amino groups with Fmoc, the introduction of methoxy and hydroxy substituents, and subsequent deprotection steps. The choice of solvents and reaction conditions is critical to achieving high yields and purity levels. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and improve scalability.

In addition to its use in drug discovery, (2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid has found applications in other areas of biotechnology. For example, it can be used as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics have shown promise in various therapeutic applications, including enzyme inhibition and receptor modulation.

The physicochemical properties of (2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its reactivity and biological activity.

The safety profile of (2S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-2-hydroxybutanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, (2S)-4-4-{(9H-fluoren-9-yloxycarbonyl)amino}-N-(1-hydroxypropanecarbonothioyl)pentanamide (CAS No. 2171441-29-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and biotechnology. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.

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